Cas no 535943-48-7 (tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate)

• Product Name: tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate
• CAS No: 535943-48-7
• MF: C₁₂H₁₈N₂O₂S₂
• MW: 286.413520336151
• CID: 2137252
• PubChem ID: 21028185
• Update Time: 2025-08-05

tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate
• 1,1-DimethylethylN-[2-(2-pyridinyldithio)ethyl]carbamate
• DA-42161
• F72357
• tert-Butyl 2-(pyridin-2-yldisulfanyl)ethylcarbamate
• 535943-48-7
• N-Boc-Pyridine dithioethylamine
• SCHEMBL2622505
• YSGLXWZKQNQDAI-UHFFFAOYSA-N
• tert-butyl N-[2-(pyridin-2-yldisulfanyl)ethyl]carbamate
• tert-butyl (2-(pyridin-2-yldisulfanyl)ethyl)carbamate
• MFCD24469377

• Inchi： 1S/C12H18N2O2S2/c1-12(2,3)16-11(15)14-8-9-17-18-10-6-4-5-7-13-10/h4-7H,8-9H2,1-3H3,(H,14,15)
• InChI Key： YSGLXWZKQNQDAI-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OC(C)(C)C)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 286.08097017g/mol
• Monoisotopic Mass: 286.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate

tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate (CAS No. 535943-48-7)

The compound tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate (CAS No. 535943-48-7) is a highly specialized organic compound with a unique structure that combines a pyridine ring, a disulfide group, and a tert-butyl carbamate moiety. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile functional groups and potential applications in drug design, catalysis, and advanced materials.

The molecular structure of tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate is characterized by the presence of a pyridine ring at the 2-position of the disulfide group. The pyridine ring introduces aromaticity and potential for π-interactions, which can be advantageous in various chemical reactions. The disulfide group (-S-S-) is known for its redox activity, making it a valuable component in redox-sensitive systems. Additionally, the tert-butyl carbamate group (-OC(O)-N(t-Bu)) provides steric bulk and can act as a protecting group in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of biologically active molecules. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The disulfide moiety has been shown to play a critical role in modulating the pharmacokinetic properties of such compounds, enhancing their stability and bioavailability.

In terms of synthesis, tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include the corresponding thiol derivative and an activated carbonyl compound. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly influence the yield and purity of the final product.

The chemical properties of this compound are highly dependent on its functional groups. The pyridine ring contributes to its basicity, while the disulfide group imparts redox activity. These properties make it an attractive candidate for use in redox-responsive materials and sensors. Recent advancements in nanotechnology have also explored its potential as a building block for constructing stimuli-responsive materials.

In conclusion, tert-butyl 2-(2-(pyridin-2-yl)disulfanyl)ethylcarbamate (CAS No. 535943-48-7) is a multifunctional compound with promising applications across various fields of chemistry and materials science. Its unique combination of functional groups offers opportunities for further research into its chemical reactivity, biological activity, and technological applications.